Cas no 1261918-59-5 (4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorophenol)

4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorophenol is a fluorinated phenolic compound featuring a cyclopropylaminocarbonyl substituent, which enhances its structural versatility for pharmaceutical and agrochemical applications. The fluorine atom at the 2-position of the phenol ring contributes to increased metabolic stability and bioavailability, while the cyclopropylamide moiety offers potential for targeted interactions with biological receptors. This compound is particularly valuable in medicinal chemistry as a synthetic intermediate for developing kinase inhibitors or other bioactive molecules. Its well-defined structure allows for precise modifications, making it a useful scaffold in drug discovery and optimization. High purity and consistent synthesis protocols ensure reliability for research and industrial use.
4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorophenol structure
1261918-59-5 structure
Product Name:4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorophenol
CAS No:1261918-59-5
MF:C16H14FNO2
MW:271.286267757416
MDL:MFCD18314009
CID:2763408
PubChem ID:53219686
Update Time:2025-08-01

4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

    • MFCD18314009
    • N-Cyclopropyl-3'-fluoro-4'-hydroxy[1,1'-biphenyl]-3-carboxamide
    • 4-[3-(CYCLOPROPYLAMINOCARBONYL)PHENYL]-2-FLUOROPHENOL
    • DTXSID90684510
    • 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorophenol, 95%
    • 1261918-59-5
    • 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorophenol
    • MDL: MFCD18314009
    • Inchi: 1S/C16H14FNO2/c17-14-9-11(4-7-15(14)19)10-2-1-3-12(8-10)16(20)18-13-5-6-13/h1-4,7-9,13,19H,5-6H2,(H,18,20)
    • InChI Key: GCBJOWHOOACIOU-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C1=CC=CC(=C1)C(NC1CC1)=O)O

Computed Properties

  • Exact Mass: 271.10085685Da
  • Monoisotopic Mass: 271.10085685Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 49.3Ų

4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorophenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB320046-5 g
4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorophenol, 95%; .
1261918-59-5 95%
5 g
€1,159.00 2023-07-19
abcr
AB320046-5g
4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorophenol, 95%; .
1261918-59-5 95%
5g
€1159.00 2025-02-18

Additional information on 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorophenol

Introduction to 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorophenol (CAS No. 1261918-59-5)

4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorophenol (CAS No. 1261918-59-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs for the treatment of neurological disorders and cancer.

The chemical structure of 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorophenol consists of a phenolic moiety substituted with a fluorine atom at the 2-position and a cyclopropylaminocarbonyl group attached to the 3-position of a phenyl ring. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological activities of 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorophenol. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorophenol could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorophenol has also shown promising results in preclinical studies for its potential as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound selectively targets and induces apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic profile of 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorophenol has been extensively studied to evaluate its suitability as a therapeutic agent. Data from animal models indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and demonstrates good bioavailability. Furthermore, it has been shown to have low toxicity and minimal side effects, making it a promising candidate for clinical trials.

The synthetic route for the preparation of 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorophenol has been optimized to ensure high yields and purity. A typical synthesis involves the reaction of 4-bromo-2-fluorophenol with 3-cyclopropylaminocarbonylbenzeneboronic acid under palladium-catalyzed conditions. This method provides a scalable and efficient pathway for the production of this compound on both laboratory and industrial scales.

In conclusion, 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorophenol (CAS No. 1261918-59-5) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover additional therapeutic potentials and refine its use in clinical settings.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd